Thromboxane B1
Thromboxane B1
Dihomo-g-linolenic acid (DGLA) is one of the 20-carbon fatty acids that can be metabolized to prostaglandins and thromboxanes (TXs) by cyclooxygenases 1 and 2 (COX-1/COX-2). The result of this metabolism in the human platelet yields TXB1. TXB1 is produced in small amounts when DGLA is added to washed suspensions of human platelets, while the major metabolism of this 1-series fatty acid is via 12-lipoxygenase. However, when co-incubated with amounts of ethanol often found in intoxicated humans, the metabolism of DGLA shifts to an enhanced production of TXB1. Urinary TXB1 or its metabolites may thus be a specific biomarker of prior ethanol abuse.
Brand Name:
Vulcanchem
CAS No.:
64626-32-0
VCID:
VC0027804
InChI:
InChI=1S/C20H36O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h12-13,15-18,20-22,25H,2-11,14H2,1H3,(H,23,24)/b13-12+/t15-,16-,17-,18+,20?/m0/s1
SMILES:
CCCCCC(C=CC1C(C(CC(O1)O)O)CCCCCCC(=O)O)O
Molecular Formula:
C20H36O6
Molecular Weight:
372.502
Thromboxane B1
CAS No.: 64626-32-0
Reference Standards
VCID: VC0027804
Molecular Formula: C20H36O6
Molecular Weight: 372.502
| CAS No. | 64626-32-0 |
|---|---|
| Product Name | Thromboxane B1 |
| Molecular Formula | C20H36O6 |
| Molecular Weight | 372.502 |
| IUPAC Name | 7-[(2R,3S,4S)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]heptanoic acid |
| Standard InChI | InChI=1S/C20H36O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h12-13,15-18,20-22,25H,2-11,14H2,1H3,(H,23,24)/b13-12+/t15-,16-,17-,18+,20?/m0/s1 |
| Standard InChIKey | JSDWWNLTJCCSAV-VZBVYBAISA-N |
| SMILES | CCCCCC(C=CC1C(C(CC(O1)O)O)CCCCCCC(=O)O)O |
| Description | Dihomo-g-linolenic acid (DGLA) is one of the 20-carbon fatty acids that can be metabolized to prostaglandins and thromboxanes (TXs) by cyclooxygenases 1 and 2 (COX-1/COX-2). The result of this metabolism in the human platelet yields TXB1. TXB1 is produced in small amounts when DGLA is added to washed suspensions of human platelets, while the major metabolism of this 1-series fatty acid is via 12-lipoxygenase. However, when co-incubated with amounts of ethanol often found in intoxicated humans, the metabolism of DGLA shifts to an enhanced production of TXB1. Urinary TXB1 or its metabolites may thus be a specific biomarker of prior ethanol abuse. |
| Synonyms | 9,11,15-trihydroxy-thrombox-13-en-1-oic acid |
| Reference | 1.Levin, G.,Duffin, K.L.,Obukowicz, M.G., et al. Differential metabolism of dihomo-γ-linolenic acid and arachidonic acid by cyclo-oxygenase-1 and cyclo-oxygenase-2: Implications for cellular synthesis of prostaglandin E1 and prostaglandin E2. Biochemistry |
| PubChem Compound | 71668258 |
| Last Modified | Nov 11 2021 |
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